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Compound of Interest

Compound Name:
N-methylpiperidine-4-carboxamide

hydrochloride

Cat. No.: B157816 Get Quote

N-methylpiperidine-4-carboxamide
Hydrochloride: A Technical Overview
CAS Number: 1903-75-9

Chemical Structure:

Molecular Formula: C₇H₁₅ClN₂O

This technical guide provides an overview of N-methylpiperidine-4-carboxamide
hydrochloride, a chemical compound of interest to researchers and professionals in the fields

of organic synthesis and drug development. Due to the limited availability of in-depth

experimental data in publicly accessible literature, this document will focus on the fundamental

chemical information and the general context of its structural class.

Physicochemical Properties
While specific experimental data for N-methylpiperidine-4-carboxamide hydrochloride is not

extensively reported, the following table summarizes its basic chemical properties.
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Property Value

CAS Number 1903-75-9

Molecular Formula C₇H₁₅ClN₂O

Molecular Weight 178.66 g/mol

SMILES Representation C1CCN(CC1C(=O)NC)C.Cl

Synthesis and Structure
The chemical structure of N-methylpiperidine-4-carboxamide hydrochloride consists of a

piperidine ring N-substituted with a methyl group, and a carboxamide functional group at the 4-

position. The hydrochloride salt form enhances the compound's stability and solubility in

aqueous solutions.

While a detailed, step-by-step experimental protocol for the synthesis of N-methylpiperidine-
4-carboxamide hydrochloride is not readily available in the surveyed literature, the synthesis

of analogous piperidine carboxamides generally involves the coupling of a piperidine carboxylic

acid derivative with an appropriate amine. The formation of the hydrochloride salt is typically

achieved by treating the free base with hydrochloric acid.

A potential synthetic approach can be visualized through the following logical workflow:

Logical Synthesis Workflow
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Caption: A generalized logical workflow for the synthesis of N-methylpiperidine-4-
carboxamide hydrochloride.

Potential Research Applications
Piperidine and its derivatives are common structural motifs in a wide range of biologically active

compounds and approved pharmaceuticals. The N-methylpiperidine-4-carboxamide scaffold, in

particular, serves as a versatile building block in medicinal chemistry. Derivatives of this core

structure have been investigated for various therapeutic applications, including as enzyme

inhibitors and receptor modulators. However, specific biological activity, quantitative data, and

the mechanism of action for N-methylpiperidine-4-carboxamide hydrochloride itself are not

well-documented in the public domain.

Conclusion
N-methylpiperidine-4-carboxamide hydrochloride is a chemical compound with a well-

defined structure and CAS number. While its role as a potential intermediate in organic

synthesis and drug discovery is evident from its structural class, a comprehensive

understanding of its biological properties and detailed experimental protocols are currently

lacking in readily available scientific literature. Further research would be necessary to

elucidate its pharmacological profile and potential applications.

To cite this document: BenchChem. [N-methylpiperidine-4-carboxamide hydrochloride CAS
number and structure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157816#n-methylpiperidine-4-carboxamide-
hydrochloride-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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